Cas no 17239-70-2 (Propanedinitrile,2,2'-(1,3-phenylenedimethylidyne)bis- (9CI))

• Product Name: Propanedinitrile,2,2'-(1,3-phenylenedimethylidyne)bis- (9CI)
• CAS No: 17239-70-2
• MF: C₁₄H₆N₄
• MW: 230.224241733551
• CID: 161615
• PubChem ID: 28422
• Update Time: 2025-04-19

Propanedinitrile,2,2'-(1,3-phenylenedimethylidyne)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2,2'-(1,3-phenylenedimethylidyne)bis- (9CI)
• 2-[[3-(2,2-dicyanoethenyl)phenyl]methylidene]propanedinitrile
• (m-Phenylenedimethylidyne)dimalononitrile
• 2-cyano-3-[3-(2,2-dicyanovinyl)phenyl]acrylonitrile
• AC1L1FAS
• LS-88996
• MALONONITRILE, (m-PHENYLENEDIMETHYLIDYNE)DI-
• m-Xylylidene malononitrile
• NSC94275
• DTXSID30169275
• NSC 94275
• SCHEMBL5865768
• NSC-94275
• 17239-70-2

• Inchi： 1S/C14H6N4/c15-7-13(8-16)5-11-2-1-3-12(4-11)6-14(9-17)10-18/h1-6H
• InChI Key： PFCGCDSJVMFOLS-UHFFFAOYSA-N
• SMILES： N#C/C(/C#N)=C/C1C=CC=C(/C=C(\C#N)/C#N)C=1

Computed Properties

• Exact Mass: 230.05938
• Monoisotopic Mass: 230.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 95.16
• LogP: 2.54772